molecular formula C6H7ClN2 B020562 3-Chloro-2-methylpyridin-4-amine CAS No. 97944-40-6

3-Chloro-2-methylpyridin-4-amine

Cat. No. B020562
CAS RN: 97944-40-6
M. Wt: 142.58 g/mol
InChI Key: AGWBEYQZGBQXLL-UHFFFAOYSA-N
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Description

Synthesis Analysis

  • Synthesis through Condensation Reactions : A study by 陈向莹 et al. (2016) describes the synthesis of a compound related to 3-Chloro-2-methylpyridin-4-amine through the condensation reaction of 4-chloro-3-methyl-2-chloromethylpyridine and 2-nitroiminoimidazolidine, achieving a high yield of 92.3% (陈向莹 et al., 2016).

  • Improved Synthesis Methods : Yang-Heon Song (2007) explored the synthesis of a related compound, 2-chloro-N-(2-chloro-4-methylpyridin-3-yl)pyridine-3-carboxamide, focusing on optimizing reaction conditions for better yield and purity (Yang-Heon Song, 2007).

Molecular Structure Analysis

  • Crystal Structure Analysis : The study of the crystal structures of related compounds by Remi Rolland Ngoma Tchibouanga and A. Jacobs (2023) provides insights into the molecular structure of similar compounds, highlighting the importance of N-H···O and C-H···Cl contacts (Remi Rolland Ngoma Tchibouanga & A. Jacobs, 2023).

Chemical Reactions and Properties

  • Reactivity with Nucleophiles : Research by S. D. Moshchitskii and A. A. Zeikan' (1979) explored the reactivity of related compounds with small and bulky nucleophiles, providing insights into the chemical reactions and properties of this compound (S. D. Moshchitskii & A. A. Zeikan', 1979).

Physical Properties Analysis

  • Thermal Stability and Phase Transitions : J. Ribet et al. (2005) conducted a study on related compounds, investigating their thermal stability and phase transitions, which can provide useful information for understanding the physical properties of this compound (J. Ribet et al., 2005).

Chemical Properties Analysis

  • Amine Group Structure : D. Christen et al. (1975) focused on the microwave spectra and structure of the amine group in aminopyridines, offering valuable data on the chemical properties of compounds like this compound (D. Christen et al., 1975).

Scientific Research Applications

1. Synthesis Improvement

A study by Yang-Heon Song (2007) focused on improving the synthesis of 2-chloro-N-(2-chloro-4-methylpyridin-3-yl)pyridine-3-carboxamide, starting from 2-chloro-3-amin0-4-methylpyridine (CAPIC), a compound related to 3-Chloro-2-methylpyridin-4-amine. Optimal reaction conditions were explored, resulting in high yield and purity of the target product (Song, 2007).

2. Amination Reactions and Pyridyne Intermediate

M. Pieterse and H. J. Hertog (2010) investigated the amination reactions of halopyridines, presumably involving a pyridyne intermediate. They found that reactions of 3-chloro and 4-chloropyridine with potassium amide in liquid ammonia resulted in mixtures containing 3-amino and 4-aminopyridine (Pieterse & Hertog, 2010).

Safety and Hazards

The safety information for 3-Chloro-2-methylpyridin-4-amine indicates that it is dangerous . Precautionary statements include avoiding breathing dust/fume/gas/mist/vapours/spray, and using personal protective equipment as required .

Mechanism of Action

Target of Action

It’s known that this compound is used in the synthesis of various pharmaceuticals , suggesting that its targets could be diverse depending on the specific drug it’s used to produce.

Mode of Action

The mode of action of 3-Chloro-2-methylpyridin-4-amine is largely dependent on the context of its use. In the context of Suzuki–Miyaura (SM) cross-coupling reactions, it may act as a reagent . SM cross-coupling is a widely-applied transition metal catalyzed carbon–carbon bond forming reaction . The compound’s interaction with its targets in this context would involve the formation of new carbon-carbon bonds, contributing to the synthesis of complex organic molecules .

Biochemical Pathways

Given its role in sm cross-coupling reactions, it can be inferred that it plays a part in the synthesis of various organic compounds, potentially affecting multiple biochemical pathways depending on the final product .

Result of Action

The molecular and cellular effects of this compound’s action would depend on the specific context of its use. In the context of SM cross-coupling reactions, its action results in the formation of new carbon-carbon bonds, contributing to the synthesis of complex organic molecules .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, in the context of SM cross-coupling reactions, the reaction conditions (e.g., temperature, pH, presence of a catalyst) can significantly affect the compound’s reactivity and the overall yield of the reaction .

properties

IUPAC Name

3-chloro-2-methylpyridin-4-amine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H7ClN2/c1-4-6(7)5(8)2-3-9-4/h2-3H,1H3,(H2,8,9)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AGWBEYQZGBQXLL-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NC=CC(=C1Cl)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H7ClN2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID10540240
Record name 3-Chloro-2-methylpyridin-4-amine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10540240
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

142.58 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

97944-40-6
Record name 3-Chloro-2-methyl-4-pyridinamine
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=97944-40-6
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 3-Chloro-2-methylpyridin-4-amine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10540240
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 3-chloro-2-methylpyridin-4-amine
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URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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